BE“GHE Foundational & Exploratory

Check Availability & Pricing

Health and Safety Profile of 3-Bromo-2-
methylbenzoic Acid: A Technical Guide

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 3-Bromo-2-methylbenzoic acid

Cat. No.: B144017

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety information
for 3-Bromo-2-methylbenzoic acid (CAS No: 76006-33-2). The information is compiled from
various safety data sheets and chemical databases to ensure a thorough understanding of its
properties and associated hazards. This document is intended to be a key resource for
professionals handling this compound in research and development settings.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 3-Bromo-2-methylbenzoic acid is
presented in Table 1. These properties are essential for safe handling, storage, and use in
experimental settings.
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Property Value Reference(s)

Molecular Formula CsH7BrO:z [1112]

Molecular Weight 215.04 g/mol [1][2]
White to off-white or brown

Appearance ) [11[3]
crystalline powder

Melting Point 152-156 °C [11[3]

- , 316.1 + 30.0 °C at 760 mmHg

Boiling Point ) [11[3]
(Predicted)

Density 1.599 + 0.06 g/cm? (Predicted) [11[3]

Flash Point 145.0 £ 24.6 °C [1][3]

Vapor Pressure

0.0 £ 0.7 mmHg at 25°C

[1]

Solubility

Soluble in chloroform and

methanol.

[4]

pKa

3.56 + 0.10 (Predicted)

[4]

Toxicological Information

Comprehensive toxicological data for 3-Bromo-2-methylbenzoic acid is not readily available.

Most sources indicate that the toxicological properties have not been thoroughly investigated.

[5][6] However, based on the available safety data sheets, the compound is classified with the

following hazards:

Skin Corrosion/Irritation: Causes skin irritation.[2][5][6]

Respiratory or Skin Sensitization: No data available.[5]

Germ Cell Mutagenicity: No data available.[5]

Acute Toxicity: No quantitative data (e.g., LD50, LC50) is available.[5]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[2][5][6]
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Carcinogenicity: Not classified as a carcinogen by IARC, NTP, or OSHA.[5][6]

Reproductive Toxicity: No data available.[5]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[2][5][6]

Specific Target Organ Toxicity (Repeated Exposure): No data available.[5]

Aspiration Hazard: No data available.[5]

Hazard Identification and GHS Classification

The Globally Harmonized System (GHS) classification for 3-Bromo-2-methylbenzoic acid is
summarized in Table 2.

Hazard GHS . Hazard
Hazard Class . Signal Word
Category Pictogram Statement
Skin
] o ) H315: Causes
Corrosion/Irritatio  Category 2 ! Warning o
skin irritation
n
Serious Eye H319: Causes
Damage/Eye Category 2A ! Warning serious eye
Irritation irritation
Specific Target
o H335: May
Organ Toxicity i i
) Category 3 ! Warning cause respiratory
(Single o
irritation
Exposure)

References:[2]

Experimental Protocols

Detailed experimental protocols for the toxicological and safety testing of 3-Bromo-2-
methylbenzoic acid are not publicly available in the reviewed literature and safety data
sheets. The hazard classifications are based on standardized testing guidelines, but the
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specific methodologies employed for this compound have not been detailed in the available

resources.

Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize risk.

Handling:

Handle in a well-ventilated place.[7]

Wear suitable protective clothing, including impervious gloves and safety goggles with side-
shields.[7]

Avoid contact with skin and eyes.[7]

Avoid the formation of dust and aerosols.[7]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[7]
Storage:

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[7]
o Keep away from incompatible materials such as strong oxidizing agents.[5][6]

o Store apart from foodstuff containers.[7]

First Aid Measures

The recommended first aid measures for exposure to 3-Bromo-2-methylbenzoic acid are
outlined in the diagram below.
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Exposure Route

Ingestion

Eye Contact

Skin Contact

Inhalation

Immediately rinse with plenty of water for at least 15 minutes, also under the eyelids.
Remove contact lenses, if present and easy to do.

Immediately wash with plenty of soap and water for at least 15 minutes.
Remove contaminated clothing.
Seek medical attention if irritation persists.

If not breathing, give artificial respiration.
Seek medical attention if symptoms persist.

First Aid Procedure

Do NOT induce vomiting.

Rinse mouth with water.
Seek medical attention.

Seek medical attention.

Move to fresh air.

Click to download full resolution via product page

Caption: First aid procedures for different exposure routes.

Accidental Release Measures

In the event of a spill, the following workflow should be followed to ensure safety and proper

cleanup.
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Spill Detected

Evacuate personnel to a safe area.
Ensure adequate ventilation.

Wear appropriate Personal Protective Equipment (PPE):
- Chemical impermeable gloves
- Safety goggles
- Respirator (if dust is present)

Contain the spill.
Avoid dust formation.

Sweep up and shovel into a suitable, closed container for disposal.
Use spark-proof tools.

Clean the affected area.

Dispose of waste in accordance with local, regional, and national regulations.

Spill Cleaned

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[7]

o Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including carbon oxides and hydrogen halides.[8][9]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus and full
protective gear.[7][8]

Ecological Information

There is limited information available on the ecological effects of 3-Bromo-2-methylbenzoic
acid. It is advised to prevent its release into the environment.[5][6] Do not let the product enter
drains.[5]

Disposal Considerations

Dispose of this chemical in accordance with all applicable federal, state, and local
environmental regulations.[5][6] It is recommended to use a licensed disposal company.[10]

Disclaimer: This document is intended for informational purposes only and does not substitute
for a formal risk assessment. Always refer to the most current Safety Data Sheet (SDS) from
the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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